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Comparison of Industrial Hydroformylation Processes

Process Name Catalyst C_atalyst Key Lo_ngevity & Operational 'nglicnal
Metal Ligand Recycling Method Pressure
Substrates
BASF-oxo Process Cobalt Unmodified  Oxidative workupto  ~30 MPa Higher
[1] (Carbonyl) water-soluble Co2*, (High) [1] Olefins [1]
acid treatment, and
recycling [1]
Exxon Process [1] Cobalt Unmodified  Agueous extraction ~30 MPa C6-C12
(Carbonyl) with base, (High) [1] Olefins [1]
acidification under
CO pressure, and
reabsorption by
olefin [1]
Shell Process [1] Cobalt Phosphine-  Direct 4-8 MPa C7-Ci14
modified hydrogenation to (Medium) [1]  Olefins [1]

alcohol, catalyst
separated during
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Catalyst Catalyst Key Longevity & Operational Typl-cal
Process Name . . Olefin
Metal Ligand Recycling Method Pressure
Substrates
distillation and
recycled [1]
Union Carbide Rhodium  Phosphine-  Separation via ~1.8 MPa Propene [1]
(LPO) [1] modified falling film (Low) [1]
evaporator; catalyst
in high-boiling oil is
recycled [1]
Ruhrchemie/lRh6éne- Rhodium  Water- Continuous biphasic  Low Propene [1]
Poulenc (RCRPP) [1] soluble (aqueous/organic) (Specific
TPPTS separation; aqueous  pressure not

catalyst phase
remains in reactor

[1]

detailed) [1]

Experimental Protocols for Catalyst Evaluation

The search results provide insights into general experimental methods used in hydroformylation research,

which are crucial for evaluating catalyst performance and longevity.

¢ General Reaction Setup: Hydroformylation reactions are typically carried out in a pressurized
reactor (e.g., a 250 mL stainless steel autoclave) [2]. The catalyst, substrate (olefin), and solvent are
added, the reactor is sealed, purged with CO or Hz, and then pressurized with syngas (CO/Hz
mixture). The reaction proceeds with stirring at a set temperature [2].

¢ Analysis and Conversion Measurement: After the reaction, the mixture is cooled, and the pressure
is released. The products are then centrifuged and analyzed using Gas Chromatography (GC) to
determine the percent conversion of the olefin and the selectivity for different aldehydes [2].

e Specific Example (Heterogeneous Catalyst Testing): One study detailed the preparation of TiO2
nanotube (TNT)-supported Rh and Ru nanoparticle catalysts using an impregnation-photoreducing
procedure [2]. In this method, the TNT support is dispersed in a metal salt solution, agitated, and
then irradiated with a high-pressure mercury lamp in an ethanol-water solution to deposit the metal
nanoparticles [2].
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Catalyst Selection Workflow

To help visualize the logical relationship between catalyst properties, process requirements, and the choice of

an industrial process, the following diagram can serve as a guide.

Catalyst Metal

Catalyst Ligand
& Modification

Recycling & Longevity
Strategy
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Process: BASF-oxo/Exxon
(Cobalt, Unmodified)

Process: Shell
(Cobalt, Phosphine)

Process: Union Carbide (LPO)
(Rhodium, Phosphine)

Process: Ruhrchemie/Rhone-Poulenc
(Rhodium, Water-Soluble TPPTS)

Diagram: Guiding logic for selecting an industrial hydroformylation process based on catalyst properties

and longevity management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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